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Compound of Interest

Compound Name: 3-(3,5-dichlorophenyl)benzoic Acid

CAS No.: 380228-57-9

Cat. No.: B1334100

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties,

synthesis, and analysis of 3-(3,5-dichlorophenyl)benzoic acid, a biphenyl carboxylic acid

derivative of interest in various research and development applications.

Physicochemical Data
The fundamental properties of 3-(3,5-dichlorophenyl)benzoic acid are summarized below.

These data are crucial for experimental design, formulation, and analytical method

development.
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Property Value

Molecular Formula C₁₃H₈Cl₂O₂

Molecular Weight 267.11 g/mol

Monoisotopic Mass 265.9823098 Da

IUPAC Name 3-(3,5-dichlorophenyl)benzoic acid

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3-(3,5-dichlorophenyl)benzoic acid
are outlined below. These protocols are based on established chemical principles for biphenyl

carboxylic acids.

1. Synthesis Protocol: Suzuki-Miyaura Coupling

A common and effective method for the synthesis of biphenyl carboxylic acids is the Suzuki-

Miyaura cross-coupling reaction. This protocol outlines the synthesis of 3-(3,5-
dichlorophenyl)benzoic acid from 3-boronobenzoic acid and 1,3-dichloro-5-iodobenzene.

Materials:

3-Boronobenzoic acid

1,3-dichloro-5-iodobenzene

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

1,4-Dioxane

Water (degassed)

Diethyl ether
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Hydrochloric acid (1M HCl)

Magnesium sulfate (MgSO₄)

Argon or Nitrogen gas

Procedure:

In a round-bottom flask, combine 3-boronobenzoic acid (1.2 equivalents), 1,3-dichloro-5-

iodobenzene (1 equivalent), and potassium carbonate (3 equivalents).

Add palladium(II) acetate (0.02 equivalents) and triphenylphosphine (0.08 equivalents) to

the flask.

Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this process

three times.

Add a degassed mixture of 1,4-dioxane and water (4:1 ratio) to the flask.

Heat the reaction mixture to 80-90 °C and stir vigorously for 12-24 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Acidify the mixture with 1M HCl to a pH of approximately 2-3.

Extract the product with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain pure 3-
(3,5-dichlorophenyl)benzoic acid.

2. Analytical Protocol: High-Performance Liquid Chromatography (HPLC)
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HPLC is a standard method for determining the purity and concentration of 3-(3,5-
dichlorophenyl)benzoic acid.

Instrumentation:

HPLC system with a UV-Vis detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase:

Solvent A: Water with 0.1% Trifluoroacetic acid (TFA)

Solvent B: Acetonitrile with 0.1% TFA

Gradient Elution:

0-2 min: 5% B

2-15 min: 5% to 95% B

15-18 min: 95% B

18-20 min: 95% to 5% B

20-25 min: 5% B

Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Procedure:

Prepare a stock solution of the sample in acetonitrile or a suitable solvent.

Prepare a series of standards for calibration if quantitative analysis is required.
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Filter all solutions through a 0.45 µm syringe filter before injection.

Equilibrate the column with the initial mobile phase composition for at least 15 minutes.

Inject the sample and standards and record the chromatograms.

The retention time and peak area can be used for qualitative and quantitative analysis,

respectively.

Visualizations
Synthesis Workflow via Suzuki-Miyaura Coupling
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To cite this document: BenchChem. [An In-depth Technical Guide on 3-(3,5-
dichlorophenyl)benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334100/docs#an-in-depth-technical-guide-on-3-3-5-
dichlorophenyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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